Cas no 313970-21-7 (4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 313970-21-7
• MF: C₁₉H₁₇Cl₂N₃O₂
• MW: 390.263182401657
• CID: 5804931
• PubChem ID: 2849777
• Update Time: 2025-07-16

4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dichlorophenyl)-6-methyl-2-oxo-N-(o-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 4-(2,4-dichlorophenyl)-1,2,3,4-tetrahydro-6-methyl-N-(2-methylphenyl)-2-oxo-
• CCG-9822
• BIM-0022885.P001
• AKOS000594086
• 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• SR-01000408512-1
• SR-01000408512
• 313970-21-7
• HMS589H22
• CBMicro_022901
• AKOS021986061
• AG-690/11026047
• 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
• F1011-1381
• ChemDiv1_000880
• 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide

• Inchi： 1S/C19H17Cl2N3O2/c1-10-5-3-4-6-15(10)23-18(25)16-11(2)22-19(26)24-17(16)13-8-7-12(20)9-14(13)21/h3-9,17H,1-2H3,(H,23,25)(H2,22,24,26)
• InChI Key： RWJRANODJDQJIA-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=CC=C2C)=O)C(C2=CC=C(Cl)C=C2Cl)N1

Computed Properties

• Exact Mass: 389.0697822g/mol
• Monoisotopic Mass: 389.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

4-(2,4-Dichlorophenyl)-6-Methyl-N-(2-Methylphenyl)-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide (CAS No. 313970-21-7): An Overview

4-(2,4-Dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 313970-21-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidines and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The molecular formula of 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is C₁₈H₁₅Cl₂N₃O₂, with a molecular weight of approximately 378.28 g/mol. The compound features a tetrahydropyrimidine core with various substituents that contribute to its chemical and biological properties. The presence of dichlorophenyl and methylphenyl groups imparts significant hydrophobicity and aromatic character to the molecule. The amide functional group adds polarity and hydrogen bonding capabilities, which are crucial for its interactions with biological targets.

Synthesis Methods

The synthesis of 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been explored through various routes. One common method involves the reaction of 2-chloroacetyl chloride with 4-aminoacetophenone in the presence of a base to form an intermediate. This intermediate is then cyclized using urea or thiourea to yield the desired tetrahydropyrimidine derivative. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as microwave-assisted reactions and solvent-free conditions.

Biological Activities

4-(2,4-Dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has shown promising biological activities in several areas. One of its key applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the inhibition of cell cycle progression and induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have shown that it can effectively reduce inflammation and pain in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is currently being evaluated in various clinical trials. Early-phase trials have demonstrated its safety and tolerability in human subjects. Preliminary results from phase I trials indicate that the compound is well-tolerated at doses up to 800 mg/day with minimal side effects. Ongoing phase II trials are focusing on assessing its efficacy in specific cancer types such as non-small cell lung cancer (NSCLC) and colorectal cancer.

Recent Research Developments

The latest research on 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has shed light on its potential as a multi-targeted therapeutic agent. A recent study published in the Journal of Medicinal Chemistry reported that this compound can simultaneously inhibit multiple kinases involved in cancer progression, including EGFR and VEGFR. This multi-targeted approach may enhance its therapeutic efficacy and reduce the likelihood of drug resistance.

Another area of active research is the development of prodrugs based on 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Prodrugs are designed to improve the pharmacokinetic properties and bioavailability of the parent compound. A recent study published in European Journal of Medicinal Chemistry described a series of prodrugs that showed enhanced solubility and improved oral bioavailability compared to the parent compound.

Conclusion

In conclusion, 4-(2,4-dichlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 313970-21-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers significant biological activities such as antiproliferative effects against cancer cells and anti-inflammatory properties. Ongoing clinical trials are further elucidating its therapeutic potential in various diseases. Future research will likely focus on optimizing its pharmacological properties through prodrug design and exploring new therapeutic targets for this versatile compound.